Cas no 2375259-73-5 (1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1))

• Product Name: 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1)
• CAS No: 2375259-73-5
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• CID: 5458791
• PubChem ID: 145711790
• Update Time: 2025-06-08

1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-7438571
• 2375259-73-5
• 3-methyl-2H-pyrazolo[4,3-c]pyridine-6-carboxylic acid;hydrochloride
• 3-Methyl-1H-pyrazolo[4,3-c]pyridine-6-carboxylic acid hydrochloride
• Z3822688821
• 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1)

• Inchi： 1S/C8H7N3O2.ClH/c1-4-5-3-9-7(8(12)13)2-6(5)11-10-4;/h2-3H,1H3,(H,10,11)(H,12,13);1H
• InChI Key： SBDLSOVGXGGSBT-UHFFFAOYSA-N
• SMILES： C1=NC(C(O)=O)=CC2NN=C(C)C1=2.[H]Cl

Computed Properties

• Exact Mass: 213.0305042g/mol
• Monoisotopic Mass: 213.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Additional information on 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1)

Research Briefing on 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1) (CAS: 2375259-73-5)

1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1) (CAS: 2375259-73-5) is a chemically synthesized small molecule that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyridine class, a structural motif known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antiviral properties. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmaceutical development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a kinase inhibitor. Kinases play crucial roles in various cellular signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancers. The unique structural features of 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1) suggest its ability to interact with specific kinase targets, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of this compound via a multi-step process involving cyclization and subsequent salt formation. The study reported a high yield and purity, which are critical for its potential therapeutic applications. Structural elucidation was performed using NMR spectroscopy and mass spectrometry, confirming the identity and purity of the compound.

Another significant finding comes from a preclinical study evaluating the compound's inhibitory effects on specific kinases involved in tumor growth. The results indicated potent inhibition of several oncogenic kinases, with IC50 values in the nanomolar range. These findings suggest that 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1) could serve as a lead compound for the development of novel anticancer therapies. Further in vivo studies are warranted to assess its efficacy and safety profiles.

The compound's potential extends beyond oncology. Preliminary data from a 2024 study highlighted its anti-inflammatory properties, particularly in models of autoimmune diseases. The mechanism appears to involve the modulation of pro-inflammatory cytokine production, offering a new avenue for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1). Current research is focused on structural modifications to improve its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-methyl-, hydrochloride (1:1) (CAS: 2375259-73-5) represents a promising scaffold for drug development across multiple therapeutic areas. Its unique chemical structure and potent biological activities make it a valuable candidate for further investigation. Future research should prioritize comprehensive preclinical evaluations and the exploration of its full therapeutic potential.